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Compound of Interest

Compound Name: 3,5-Dichlorophenylthiourea

CAS No.: 107707-33-5

Cat. No.: B024775

Get Quote

Compound Class: Halogenated Phenylthiourea Primary Applications: Urease Inhibition,

Anticancer Drug Design, Agrochemical Development Document ID: DCPT-RES-2026-v1

Executive Summary & Chemical Profile
3,5-Dichlorophenylthiourea (3,5-DCPT) represents a privileged scaffold in medicinal

chemistry due to the synergistic combination of a lipophilic, electron-deficient aromatic ring and

a bidentate sulfur-nitrogen chelating core. While its urea analog (COH-SR4) is a documented

anticancer agent, the thiourea variant offers distinct advantages in metal chelation (soft base

sulfur) and membrane permeability, making it a prime candidate for three specific research

vectors:

Urease Inhibition: Targeting Helicobacter pylori and soil nitrogenase activity.

Oncology (Bioisosteric Design): Targeting AMPK/GST pathways in melanoma and lung

cancer.

Antimicrobial Energetics: Disrupting mycobacterial respiration.
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Chemical Structure & Properties[1][2][3][4][5][6][7]
IUPAC Name: 1-(3,5-Dichlorophenyl)thiourea

Molecular Formula: C₇H₆Cl₂N₂S

Key Pharmacophore: The thiourea moiety (

) acts as a hydrogen bond donor/acceptor and a metal chelator. The 3,5-dichloro substitution
increases lipophilicity (

) and metabolic stability by blocking para-oxidation.

Core Research Area 1: Urease Inhibition (High
Confidence)
Application: Peptic Ulcer Therapy (H. pylori) & Agrochemical Nitrogen Stabilizers.

The Mechanism
Urease is a nickel-dependent metalloenzyme. The sulfur atom in 3,5-DCPT acts as a "soft"

base, showing high affinity for the

ions in the enzyme's active site. Unlike urea derivatives, thioureas can displace water
molecules coordinated to Nickel, effectively locking the enzyme in an inactive state.

Experimental Evidence: Research indicates that electron-withdrawing groups (like Chlorine) on

the phenyl ring enhance the acidity of the N-H protons, strengthening the binding interaction

with the active site residues (specifically His

222 and Asp

360).

Experimental Protocol: Urease Inhibition Assay
(Indophenol Method)

Objective: Determine the

of 3,5-DCPT against Jack Bean Urease.
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Validation: Use Thiourea or Acetohydroxamic acid as a positive control.

Step-by-Step Workflow:

Preparation: Dissolve 3,5-DCPT in DMSO (stock 10 mM). Dilute with phosphate buffer (pH

8.2) to varying concentrations (0.1 – 100

).

Incubation: Mix

of enzyme solution (

) with

of test compound. Incubate at

for 15 minutes to allow inhibitor binding.

Substrate Addition: Add

of Urea solution (

). Incubate for 15 minutes.

Reaction Termination: Add

of phenol-hypochlorite reagents (Indophenol method).

Quantification: Measure absorbance at

after 10 minutes.

Calculation:

.

Core Research Area 2: Anticancer Bioisostere
(Exploratory)
Application: Melanoma and Non-Small Cell Lung Cancer (NSCLC).
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The Scientific Rationale
The urea analog 1,3-bis(3,5-dichlorophenyl)urea (COH-SR4) is a potent inhibitor of Glutathione

S-Transferase (GST) and an activator of AMPK. The thiourea bioisostere (3,5-DCPT) is

predicted to maintain the hydrophobic interaction with the GST binding pocket while altering the

hydrogen bonding dynamics due to the larger Van der Waals radius of Sulfur.

Hypothesis: 3,5-DCPT may exhibit superior intracellular retention or distinct kinase selectivity

profiles compared to COH-SR4.

Visualization: Proposed Signaling Pathway Modulation
The following diagram illustrates the mechanism established for the urea analog, which serves

as the template for testing 3,5-DCPT.
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Figure 1: Hypothesized mechanism of action for 3,5-DCPT in cancer cells, based on the COH-

SR4 pharmacophore model.
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Core Research Area 3: Antimicrobial Energetics
Application: Multi-Drug Resistant (MDR) Tuberculosis.

Recent studies on diphenyl-thioureas suggest they act as "uncouplers" of oxidative

phosphorylation in mycobacteria. The lipophilic 3,5-dichlorophenyl ring facilitates penetration of

the thick mycolic acid cell wall of M. tuberculosis, while the thiourea headgroup disrupts the

proton motive force (PMF).

Key Metric to Measure:

MIC (Minimum Inhibitory Concentration): Against M. smegmatis (surrogate) and M.

tuberculosis H37Rv.

Selectivity Index (SI):

(Vero cells) / MIC.

Synthesis & Characterization Protocol
To ensure research integrity, 3,5-DCPT should be synthesized in-house to guarantee purity, as

commercial batches often contain aniline impurities.

Reaction Scheme
Detailed Methodology

Addition: Dissolve 3,5-dichloroaniline (10 mmol) in dry acetone. Dropwise add benzoyl

isothiocyanate (11 mmol) under stirring.

Reflux: Heat to reflux for 4 hours. A solid precipitate (benzoyl thiourea intermediate) will form.

Hydrolysis: Filter the solid and suspend in 10% NaOH solution. Heat at

for 30 minutes to cleave the benzoyl group.

Workup: Acidify the solution with HCl to pH 4. The product, 3,5-Dichlorophenylthiourea, will

precipitate.
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Purification: Recrystallize from Ethanol/Water (1:1).

Validation:

Melting Point: Expect

(verify with literature).

NMR:

NMR (DMSO-

) should show two distinct broad singlets for

and

, and aromatic protons at

.

Summary of Quantitative Potential
Research Area Target Mechanism Est. Potency Range Primary Challenge

Urease Inhibitor Ni²⁺ Chelation
Selectivity vs. Human

Carbonic Anhydrase

Anticancer GST Inhibition / AMPK
Solubility in aqueous

media

Antitubercular PMF Uncoupler
Cytotoxicity to host

cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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